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Compound of Interest

Compound Name: L-3-Chlorophenylglycine
CAS No.: 119565-00-3
Cat. No.: B048339

Get Quote

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals handling L-3-Chlorophenylglycine. The
following procedures are designed to ensure personnel safety, maintain experimental integrity,
and comply with standard laboratory safety practices. The causality behind each
recommendation is explained to empower you with the knowledge to manage risk effectively.

Hazard Identification and Risk Assessment: The
"Why" Behind the "How"

L-3-Chlorophenylglycine and its structural isomers are classified with specific hazards that
dictate our safety protocols. Understanding these risks is the foundational step in building a
culture of safety. The primary hazards include:

o Acute Oral Toxicity: The compound is harmful if swallowed.[1]

 Skin Irritation: Direct contact can cause skin irritation (Category 2).[1][2]
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» Serious Eye Irritation: The compound is a serious eye irritant (Category 2/2A), capable of
causing significant damage upon contact.[1][2][3]

e Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

[3]

These hazards necessitate the use of a multi-component personal protective equipment (PPE)
ensemble to create a complete barrier between the researcher and the chemical.

The Core PPE Ensemble: Your Barrier Against
EXxposure

The selection of PPE is not arbitrary; it is a carefully considered system where each component
protects against a specific route of exposure. The type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the specific
workplace.[4]
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PPE Component

Specification

Rationale

Eye & Face Protection

Tightly-fitting safety goggles
meeting NIOSH (US) or EN
166 (EU) standards. An 8-inch
minimum face shield is
required when splash potential
is high.[4]

Protects against airborne
particles and accidental
splashes, which pose a

serious risk of eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves
(Nitrile rubber recommended)

inspected prior to use. Must

comply with EN 374 standards.

[4][5] Double-gloving is best

practice.

Provides the primary barrier
against skin contact and
absorption.[4] Double-gloving
provides redundancy in case

the outer glove is breached.

Body Protection

A disposable, solid-front, back-
closing gown or a chemical-
resistant lab coat with long

sleeves and tight-fitting cuffs.

[4]16]

Protects personal clothing and
underlying skin from
contamination by dust or

splashes.[4]

Respiratory Protection

A NIOSH/MSHA or EN 149
approved respirator is required
when handling the powder
outside of a fume hood or

when dust generation is likely.

[2]14]

Prevents the inhalation of
airborne particles, which can

cause respiratory irritation.[1]

[3]

Operational Plan: Safe Handling Protocols

A systematic workflow is critical to preventing exposure. These steps integrate engineering

controls and best practices for a self-validating safety system.

Step 1: Preparation and Engineering Controls

» Designated Area: All work with L-3-Chlorophenylglycine should be performed in a

designated area, ideally within a certified chemical fume hood to control airborne particles.[1]
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o Safety Equipment Check: Before beginning work, confirm the location and operational status
of the nearest safety shower and eyewash station.[2]

e Minimize Dust: Handle the solid material in a manner that minimizes dust generation.[1]

Step 2: PPE Donning & Doffing Sequence

The order of donning and doffing PPE is critical to avoid cross-contamination.

é Doffing Sequence (Dirty to Clean)

[ 1. Gloves ]—b{ 2. Gown / Lab Coat ]—>£3 Goggles / Face Shield]—b[ 4. Respirator ]

AN J/
S

Donning Sequence (Clean to Dirty)

[ 1. Gown / Lab Coat ]—V[ 2. Respirator ]—V[B Goggles / Face Shield]—b[ 4. Gloves ]

AN J/

Click to download full resolution via product page
Caption: PPE Donning & Doffing Sequence.
Donning Procedure:
e Gown/Lab Coat: Put on the gown, ensuring full coverage and secure fastenings.
o Respiratory Protection: Don the appropriate respirator and perform a user seal check.
o Eye/Face Protection: Put on safety goggles or face shield.

o Gloves: Don the first pair of gloves, then the second, ensuring the cuffs of the outer glove are
pulled over the gown's sleeves.

Doffing Procedure (to be performed in a designated area):
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e Gloves: Remove the outer pair of gloves using a proper technique to avoid touching the
contaminated exterior. Remove the inner pair.

e Gown/Lab Coat: Remove the gown by rolling it down and away from the body, turning it
inside out.

o Eye/Face Protection: Remove goggles or face shield from the back to the front.
o Respiratory Protection: Remove the respirator.

o Hygiene: Wash hands and face thoroughly with soap and water immediately after handling
the product.[1][4]

Emergency Response Plan

In the event of an exposure or spill, a rapid and correct response is critical.
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Emergency Event
(Chemical Spill) (Personal Exposure)

Evacuate Area Remove Victim
Alert Colleagues from Source

Assess Situation
Wear Full PPE
Y

REMOVE Contaminated Clothing
RINSE Affected Area

Contain Spill with
Inert Material

:

Collect Waste in
Sealed Container
1

1
|
Shdlw SDS to Doctor

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: Emergency Response Protocol Flowchart.

In Case of Personal Exposure:
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Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
thoroughly with soap and plenty of water for at least 15 minutes.[2][4] Seek medical attention
if irritation persists.[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[2][4] Remove contact lenses if present and easy to do.[1] Seek immediate
medical attention.

Inhalation: Move the exposed individual to fresh air at once.[2][4] If breathing has stopped or
is difficult, provide artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[2][4] Never give anything
by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[1][2]

In Case of a Spill:

o Evacuate: Evacuate non-essential personnel from the immediate area.[4]
Ventilate: Ensure adequate ventilation.
Protect: Wear the full PPE ensemble, including respiratory protection.[4]

Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4]

Clean-Up: For solid spills, carefully sweep or shovel the material into a suitable, closed
container for disposal.[2] For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area thoroughly.
Decontamination and Disposal Plan
Proper disposal prevents environmental contamination and future accidental exposures.

o Contaminated PPE: All disposable PPE (gloves, gowns, shoe covers) should be considered
hazardous waste. Place items in a designated, sealed waste container immediately after
doffing.
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e Chemical Waste: L-3-Chlorophenylglycine and any materials used for spill cleanup must
be disposed of as hazardous waste.[4]

e Procedure: All waste must be handled by a licensed professional waste disposal service.[4]
Do not dispose of it in the regular trash or down the drain. Label waste containers clearly.

By adhering to these protocols, you establish a robust safety framework that protects yourself,
your colleagues, and the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b048339/docs#comprehensive-safety-
guide-personal-protective-equipment-for-handling-1-3-chlorophenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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